TC-A2317 HCl

• CAS No.: 1245907-03-2
• Product Name: TC-A2317 HCl
• Molecular Formula: C19H29ClN6O
• Molecular Weight: 392.93
• IUPAC Name: 2-[(6-hydroxy-6-methylheptan-2-yl)amino]-4-methyl-6-[(5-methyl-1H-pyrazol-3-yl)amino]pyridine-3-carbonitrile;hydrochloride
• Standard InChI: InChI=1S/C19H28N6O.ClH/c1-12-9-16(22-17-10-14(3)24-25-17)23-18(15(12)11-20)21-13(2)7-6-8-19(4,5)26;/h9-10,13,26H,6-8H2,1-5H3,(H3,21,22,23,24,25);1H
• Standard InChIKey: DXVATYHPJJPMIN-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=C1C#N)NC(C)CCCC(C)(C)O)NC2=NNC(=C2)C.Cl
• Appearance: Solid powder
• Description: TC-A2317 HCl is an Aurora kinase A inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TC-A2317 HCl; TC-A2317 Hydrochloride; TCA2317 HCl; TC A2317 HCl; TC A2317 Hydrochloride; TCA2317 Hydrochloride; TC-A-2317 hydrochloride
• Reference: 1: Zumbar CT, Usubalieva A, King PD, Li X, Mifsud CS, Dalton HM, Sak M, Urio S, Bryant WM, McElroy JP, Farmer G, Lehman NL. The CNS penetrating taxane TPI 287 and the AURKA inhibitor alisertib induce synergistic apoptosis in glioblastoma cells. J Neurooncol. 2018 May;137(3):481-492. doi: 10.1007/s11060-018-2755-2. Epub 2018 Feb 2. PubMed PMID: 29396807.; 2: Min YH, Kim W, Kim JE. The Aurora kinase A inhibitor TC-A2317 disrupts mitotic progression and inhibits cancer cell proliferation. Oncotarget. 2016 Dec 20;7(51):84718-84735. doi: 10.18632/oncotarget.12448. PubMed PMID: 27713168; PubMed Central PMCID: PMC5356694.; 3: Van Brocklyn JR, Wojton J, Meisen WH, Kellough DA, Ecsedy JA, Kaur B, Lehman NL. Aurora-A inhibition offers a novel therapy effective against intracranial glioblastoma. Cancer Res. 2014 Oct 1;74(19):5364-70. doi: 10.1158/0008-5472.CAN-14-0386. Epub 2014 Aug 8. PubMed PMID: 25106428; PubMed Central PMCID: PMC4528677.
• PubChem Compound: 46911725
• Last Modified: Nov 11 2021